![molecular formula C9H13ClN4S B2591430 N~4~-allyl-6-chloro-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine CAS No. 400074-30-8](/img/structure/B2591430.png)
N~4~-allyl-6-chloro-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N~4~-allyl-6-chloro-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine (ACMP) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile molecule that has potential applications in biochemistry, physiology, and pharmacology. ACMP is an important tool for the study of various biological processes, such as gene expression, enzyme activity, and protein-protein interactions. The structure of ACMP is unique, as it contains both an allyl and a chloro group, which makes it a useful tool for studying the effects of different functional groups on biological activity.
Scientific Research Applications
Synthesis and Chemical Reactions
- Mekuskiene and Vainilavicius (2006) describe the synthesis of compounds related to N
4-allyl-6-chloro-N2-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine, including reactions with electrophiles and the formation of methylsulfanyl derivatives (Mekuskiene & Vainilavicius, 2006). - Briel, Franz, and Dobner (2002) explored the synthesis of 6-methylsulfanyl-2,4-dithioxo-tetrahydropyrimidine-5-carbonitrile and its reactions with various alkylants, contributing to the understanding of pyrimidine chemistry (Briel, Franz, & Dobner, 2002).
Biochemical and Pharmacological Research
- Hocková et al. (2003) investigated the antiviral activity of 2,4-diaminopyrimidine derivatives, which are structurally related to N
4-allyl-6-chloro-N2-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine, demonstrating the potential of such compounds in inhibiting retrovirus replication (Hocková et al., 2003).
Synthesis of Analogues and Derivatives
- Williams, Loakes, and Brown (1998) described the synthesis of a hydrogen-bond-degenerate tricyclic pyrrolopyrimidine nucleoside, showcasing the diverse applications of pyrimidine chemistry in synthesizing complex molecules (Williams, Loakes, & Brown, 1998).
- Hung and Werbel (1984) discussed the synthesis of pyrimidinediamine derivatives with potential antimalarial properties, emphasizing the significance of pyrimidine chemistry in medicinal research (Hung & Werbel, 1984).
properties
IUPAC Name |
6-chloro-2-N-methyl-5-methylsulfanyl-4-N-prop-2-enylpyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN4S/c1-4-5-12-8-6(15-3)7(10)13-9(11-2)14-8/h4H,1,5H2,2-3H3,(H2,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUCDEGHOPRUXLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=C(C(=N1)Cl)SC)NCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.